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Compound of Interest

Compound Name: 4-Tert-butylheptane

CAS No.: 60302-21-8

Cat. No.: B14622088

Get Quote

Introduction

4-Tert-butylheptane is a saturated acyclic alkane with the molecular formula C₁₁H₂₄. As a non-

functionalized hydrocarbon, its spectroscopic characterization provides a fundamental example

of interpreting data for aliphatic compounds. This technical guide presents a detailed analysis

of the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data for 4-tert-butylheptane. It also outlines the standard experimental protocols for

acquiring such spectra, serving as a valuable resource for researchers, scientists, and

professionals in drug development and chemical analysis.

Predicted Spectroscopic Data
Due to the limited availability of public experimental spectra for 4-tert-butylheptane, the

following data has been generated using validated prediction software. These predictions are

based on established algorithms that analyze the molecular structure to estimate spectral

properties.
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¹H NMR (Predicted)

Chemical Shift
(ppm)

Integration Multiplicity Assignment

~0.88 9H Singlet (CH₃)₃-C-

~0.90 6H Triplet -CH₂-CH₃

~1.25 8H Multiplet -CH₂-CH₂-CH₃

~1.55 1H Multiplet -CH(CH₂-)₂

¹³C NMR (Predicted)

Chemical Shift (ppm) Assignment

~14.2 -CH₂-CH₃

~23.0 -CH₂-CH₃

~32.5 (CH₃)₃-C-

~34.0 (CH₃)₃-C-

~39.5 -CH₂-CH(CH₂-)₂

~50.0 -CH(CH₂-)₂

Infrared (IR) Spectroscopy (Predicted)
Wavenumber (cm⁻¹) Intensity Assignment

2850-2960 Strong C-H stretch (alkane)

1465 Medium C-H bend (methylene)

1365 Medium
C-H bend (methyl,

characteristic of t-butyl group)

Mass Spectrometry (MS) (Predicted)
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m/z Relative Intensity (%) Assignment

156 5 [M]⁺ (Molecular Ion)

141 20 [M-CH₃]⁺

99 40 [M-C₄H₉]⁺

57 100
[C₄H₉]⁺ (tert-butyl cation, base

peak)

43 60 [C₃H₇]⁺

29 30 [C₂H₅]⁺

Experimental Protocols
The following sections detail the standard methodologies for acquiring NMR, IR, and MS

spectra for a liquid alkane like 4-tert-butylheptane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

A small amount of 4-tert-butylheptane (typically 5-25 mg) is accurately weighed and

dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) to a final volume of

approximately 0.6-0.7 mL.[1]

The solution is transferred to a clean, dry 5 mm NMR tube.

A small amount of a reference standard, such as tetramethylsilane (TMS), may be added to

provide a chemical shift reference at 0 ppm.[2]

Data Acquisition:

The NMR tube is placed in the spectrometer's probe.

The magnetic field is "locked" onto the deuterium signal of the solvent to ensure field

stability.
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The magnetic field homogeneity is optimized through a process called "shimming" to achieve

sharp, well-resolved peaks.

For ¹H NMR, a standard pulse sequence is used to acquire the free induction decay (FID).

Typically, a sufficient number of scans are averaged to achieve an adequate signal-to-noise

ratio.

For ¹³C NMR, a proton-decoupled pulse sequence is commonly employed to simplify the

spectrum and enhance the signal of the less abundant ¹³C nuclei. A larger number of scans

is usually required compared to ¹H NMR.

The acquired FID is then Fourier transformed to produce the frequency-domain NMR

spectrum.

Infrared (IR) Spectroscopy
Sample Preparation (Neat Liquid):

A drop of liquid 4-tert-butylheptane is placed on the surface of a clean, dry salt plate (e.g.,

NaCl or KBr).[3]

A second salt plate is placed on top, and gentle pressure is applied to create a thin liquid film

between the plates.[3][4]

Data Acquisition:

A background spectrum of the empty spectrometer is recorded to account for atmospheric

and instrumental absorptions.

The prepared salt plates containing the sample are placed in the instrument's sample holder.

The infrared beam is passed through the sample, and the transmitted radiation is detected.

The instrument records the absorbance or transmittance as a function of wavenumber (cm⁻¹)

to generate the IR spectrum. The process involves measuring the infrared light transmitted

through the molecule and noting the absorbed sections of the spectrum to identify the

present bonds.[5]
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Mass Spectrometry (MS)
Sample Introduction and Ionization (Electron Ionization - EI):

A small amount of the volatile liquid sample is introduced into the mass spectrometer, often

via a gas chromatograph (GC-MS) for separation and purification, or through a direct

insertion probe.[6]

In the ion source, the gaseous molecules are bombarded with a high-energy electron beam

(typically 70 eV).[7]

This collision ejects an electron from the molecule, forming a positively charged molecular

ion ([M]⁺). This is considered a "hard" ionization technique that leads to extensive

fragmentation.[6]

Mass Analysis and Detection:

The newly formed ions are accelerated by an electric field into the mass analyzer.

The mass analyzer (e.g., a quadrupole or time-of-flight analyzer) separates the ions based

on their mass-to-charge ratio (m/z).

A detector records the abundance of each ion at a specific m/z value.

The resulting data is plotted as a mass spectrum, showing the relative intensity of each ion

fragment versus its m/z.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of a

chemical compound like 4-tert-butylheptane.
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Caption: Workflow for spectroscopic analysis of 4-tert-butylheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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